Cas no 4411-26-1 (1-Adamantyl isothiocyanate)

1-Adamantyl isothiocyanate Properties

Names and Identifiers

• 1-Isothiocyanatoadamantane
• 1-Adamantyl Isothiocyanate
• Isothiocyanic Acid 1-Adamantyl Ester
• Tricyclo(3.3.1.1'3,7)dec-1-yl isocyanate
• 1-Adamantylisothiocyanate
• 1-isothiocyanato-adamantane
• YPKFLUARLJRPQM-UHFFFAOYSA-N
• Tricyclo[3.3.1.13,7]decane, 1-isothiocyanato-
• adamantanisothiocyanate
• 1-isothiocyanatotricyclo[3.3.1.1~3,7~]decane
• Tricyclo(3.3.1.1(3,7))decane, 1-isothiocyanato-
• TRICYCLO[3.3.1.1(3,7)]DECANE, 1-ISOTHIOCYANATO-
• NSC529585
• PubChem21574
• A826491
• D91167
• 1-Adamantyl isothiocyanate, 99%
• NSC 529585
• AKOS000212453
• SCHEMBL457124
• Tricyclo[3.3.1.1(3,7)-]decane, 1-isothiocyanato-
• F8889-2499
• adamantyl isothiocyanate
• NSC-529585
• CHEMBL5078334
• EN300-17080
• MFCD00074736
• VS-12123
• FT-0635278
• BP-11068
• UNII-V33B5GRD78
• EINECS 224-564-4
• 1-Isothiocyanatotricyclo[3.3.1.13,7]decane
• V33B5GRD78
• 4411-26-1
• InChI=1/C11H15NS/c13-7-12-11-4-8-1-9(5-11)3-10(2-8)6-11/h8-10H,1-6H2
• YPKFLUARLJRPQM-UHFFFAOYSA-
• AI3-61593
• Z56872140
• HMS1786I06
• NS00031391
• DTXSID70196040
• I0485
• STK802177
• tricyclo[3.3.1.1~3,7~]decane, 1-isothiocyanato-
• ALBB-013803
• BBL033523
• +Expand

• MDL： MFCD00074736
• InChIKey： YPKFLUARLJRPQM-UHFFFAOYSA-N
• Inchi： 1S/C11H15NS/c13-7-12-11-4-8-1-9(5-11)3-10(2-8)6-11/h8-10H,1-6H2
• SMILES： S=C=NC12C([H])([H])C3([H])C([H])([H])C([H])(C([H])([H])C([H])(C3([H])[H])C1([H])[H])C2([H])[H]

Computed Properties

• Exact Mass: 193.09300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 193.09252
• Heavy Atom Count: 13
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4

Experimental Properties

• LogP: 3.05800
• PSA: 44.45000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 297.6 °C at 760 mmHg
• Melting Point: 166-168 °C (lit.)
• Flash Point: 138 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.35

1-Adamantyl isothiocyanate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S26-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1(b)

1-Adamantyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters